Cas no 1261744-47-1 (3-(2-Chloro-5-hydroxy-phenyl)-propionic acid)

• Product Name: 3-(2-Chloro-5-hydroxy-phenyl)-propionic acid
• CAS No: 1261744-47-1
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 4565782
• Update Time: 2025-10-28

3-(2-Chloro-5-hydroxy-phenyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-5-hydroxy-phenyl)-propionic acid
• 3-(3-Fluoro-5-hydroxy-phenyl)-propionic acid
• Benzenepropanoic acid, 3-fluoro-5-hydroxy-

• Inchi： 1S/C9H9FO3/c10-7-3-6(1-2-9(12)13)4-8(11)5-7/h3-5,11H,1-2H2,(H,12,13)
• InChI Key： IWUZAWPNMQNWBR-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=CC(O)=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-Chloro-5-hydroxy-phenyl)-propionic acid

3-(2-Chloro-5-hydroxy-phenyl)-propionic acid (CAS No. 1261744-47-1)

3-(2-Chloro-5-hydroxy-phenyl)-propionic acid, also known by its CAS registry number 1261744-47-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a chlorine atom at the 2-position and a hydroxyl group at the 5-position, connected to a propionic acid side chain. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-(2-Chloro-5-hydroxy-phenyl)-propionic acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation, hydroxylation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the compound. Researchers have also explored the use of microwave-assisted synthesis techniques, which have shown promising results in terms of reaction time and product purity.

In terms of pharmacological applications, 3-(2-Chloro-5-hydroxy-phenyl)-propionic acid has been studied for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Furthermore, recent research has highlighted its potential as an antioxidant, with studies showing that it can effectively scavenge free radicals and protect cells from oxidative damage.

The structural uniqueness of 3-(2-Chloro-5-hydroxy-phenyl)-propionic acid also makes it a valuable molecule in materials science. Its ability to form stable metal complexes has led to its exploration as a ligand in catalysis and sensor applications. For instance, researchers have reported the use of this compound as a chelating agent in the development of metalloenzymes and catalysts for organic transformations.

In addition to its chemical and pharmacological applications, 3-(2-Chloro-5-hydroxy-phenyl)-propionic acid has also been studied for its environmental impact. Recent studies have focused on its biodegradation pathways and toxicity profiles, with findings indicating that it is relatively non-toxic to aquatic organisms under standard conditions. These findings are particularly important for its potential use in agrochemicals and other environmentally sensitive applications.

Looking ahead, the continued exploration of 3-(2-Chloro-5-hydroxy-phenyl)-propionic acid's properties is expected to yield further insights into its potential applications. Ongoing research is focused on optimizing its synthesis for large-scale production, enhancing its bioavailability for pharmaceutical applications, and exploring its role in novel materials development.